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Compound of Interest

Compound Name: Benzyl-PEG10-Ots

Cat. No.: B11930241 Get Quote

An In-depth Technical Guide to Benzyl-PEG10-Ots

This guide provides a detailed overview of the chemical properties of Benzyl-PEG10-Ots, a

bifunctional crosslinker commonly utilized in bioconjugation and pharmaceutical research,

particularly in the development of Proteolysis Targeting Chimeras (PROTACs).

Core Properties
Benzyl-PEG10-Ots is a derivative of polyethylene glycol (PEG) that contains a benzyl ether at

one terminus and a tosylate group at the other. The PEG chain consists of 10 ethylene glycol

units, enhancing the solubility and pharmacokinetic properties of the molecules it is

incorporated into. The tosylate group is an excellent leaving group, making it highly reactive

towards nucleophiles such as amines, thiols, and hydroxyls, facilitating the conjugation to

proteins and other biomolecules.

Quantitative Data
The key molecular and physical properties of Benzyl-PEG10-Ots are summarized in the table

below.

Property Value Source

Molecular Formula C34H54O13S [1]

Molecular Weight 702.85 g/mol [1]
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Applications and Experimental Use
Benzyl-PEG10-Ots is primarily used as a linker in the synthesis of PROTACs. PROTACs are

heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent degradation of the target protein by the proteasome. The PEG

component of the linker can improve the solubility and cell permeability of the resulting

PROTAC molecule.

While specific, detailed experimental protocols are typically dependent on the specific

application and are often proprietary, a general workflow for the use of Benzyl-PEG10-Ots in a

conjugation reaction is outlined below.

General Experimental Workflow

Preparation

Reaction

Purification and Analysis

Dissolve Benzyl-PEG10-Ots in an appropriate aprotic solvent (e.g., DMF, DMSO)

Combine the two solutions under controlled temperature and pH

Prepare a solution of the nucleophile-containing molecule (e.g., a protein or a small molecule ligand)

Allow the reaction to proceed for a defined period, monitoring for completion (e.g., by LC-MS)

Purify the resulting conjugate using chromatography (e.g., HPLC, SEC)

Characterize the final product (e.g., by mass spectrometry, NMR)
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Caption: A generalized workflow for a nucleophilic substitution reaction using Benzyl-PEG10-
Ots.

It is important to note that Benzyl-PEG10-Ots is a synthetic linker and is not involved in

endogenous signaling pathways. Therefore, a signaling pathway diagram is not applicable to

this molecule. The provided workflow illustrates a common experimental logic for its application

in chemical synthesis. Researchers should optimize specific conditions based on the reactants

and desired final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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